1,1'-[1,6-hexanediylbis(oxy)]bis(3,4-dimethylbenzene)

• IUPAC Name: 4-[6-(3,4-dimethylphenoxy)hexoxy]-1,2-dimethylbenzene
• InChI: InChI=1S/C22H30O2/c1-17-9-11-21(15-19(17)3)23-13-7-5-6-8-14-24-22-12-10-18(2)20(4)16-22/h9-12,15-16H,5-8,13-14H2,1-4H3
• InChI Key: WNNLIWVFRMDNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCCCOC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol

Description

1,1'-[1,6-hexanediylbis(oxy)]bis(3,4-dimethylbenzene), commonly known as HDBD, is a chemical compound that has gained significant attention in the field of scientific research. It is a type of organic compound that belongs to the family of bisphenol derivatives. HDBD has a wide range of applications in various fields, including material science, organic chemistry, and pharmaceuticals.

Scientific Research Applications

HDBD has a wide range of applications in scientific research. It is used as a building block in the synthesis of various organic compounds. HDBD is also used as a ligand in coordination chemistry. It has been used in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage, catalysis, and drug delivery. HDBD has also been used in the synthesis of polymeric materials, which have potential applications in the field of nanotechnology.

Mechanism of Action

The mechanism of action of HDBD is not well understood. However, it is believed that HDBD acts as a nucleophile and attacks electrophilic centers in organic compounds. HDBD can also act as a Lewis base and form coordination complexes with metal ions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of HDBD are not well studied. However, it has been reported that HDBD can cause DNA damage and disrupt the endocrine system. HDBD has also been shown to have estrogenic activity, which can lead to hormonal imbalances.

Advantages and Limitations for Lab Experiments

HDBD has several advantages for lab experiments. It is easy to synthesize and purify, and it is stable under a wide range of conditions. HDBD can also be used as a building block in the synthesis of various organic compounds. However, HDBD has some limitations for lab experiments. It is toxic and can cause harm to living organisms. HDBD is also difficult to handle due to its high melting point and low solubility in water.

Future Directions

There are several future directions for the research on HDBD. One of the potential applications of HDBD is in the synthesis of MOFs and COFs. These materials have potential applications in gas storage, catalysis, and drug delivery. HDBD can also be used in the synthesis of polymeric materials, which have potential applications in the field of nanotechnology. Further studies are needed to understand the mechanism of action of HDBD and its biochemical and physiological effects. The development of safer and more efficient synthesis methods for HDBD is also an area of future research.